Cas no 34469-63-1 (Riboflavine 5'-(dihydrogen phosphate))

• Product Name: Riboflavine 5'-(dihydrogen phosphate)
• CAS No: 34469-63-1
• MF: C₁₇H₂₁N₄O₉P
• MW: 456.343805074692
• CID: 919217
• PubChem ID: 8965
• Update Time: 2024-02-29

Riboflavine 5'-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• flavin mononucleotide semiquinone
• [(2S,3R,4R)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phosphate
• Vitamin B2 phosphate
• Fmn semiquinone
• Riboflavine 5'-(dihydrogen phosphate)
• Riboflavin, 5'-(dihydrogenphosphate)-
• Riboflavin 5'-(dihydrogen phosphate), radical ion(1-)
• 34469-63-1
• SCHEMBL190079
• AKOS015914015
• RIBOFLAVIN 5-PHOSPHATE SODIUM
• 1-Deoxy-1-(4-hydroxy-7,8-dimethyl-2-oxobenzo[g]pteridin-10(2H)-yl)-5-O-phosphonopentitol
• DTXSID90956007

• Inchi： 1S/C17H21N4O9P/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-30-31(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,29)/t11-,12+,14-/m1/s1
• InChI Key： FVTCRASFADXXNN-MBNYWOFBSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@@H]([C@@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O
• BRN： 0068086

Computed Properties

• Exact Mass: 456.105
• Monoisotopic Mass: 456.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 202

Experimental Properties

• PSA: 218.16000
• LogP: -1.14590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Flavin nucleotides Flavin nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Flavin nucleotides